Cas no 123391-66-2 ((5-formylfuran-2-yl)methyl N-phenylcarbamate)

• Product Name: (5-formylfuran-2-yl)methyl N-phenylcarbamate
• CAS No: 123391-66-2
• MF: C₁₃H₁₁NO₄
• MW: 245.230743646622
• CID: 2618455
• PubChem ID: 10060410
• Update Time: 2025-04-21

(5-formylfuran-2-yl)methyl N-phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• (5-formylfuran-2-yl)methyl N-phenylcarbamate
• DTXSID00434962
• 123391-66-2
• 2-Furancarboxaldehyde, 5-[[[(phenylamino)carbonyl]oxy]methyl]-

• Inchi： 1S/C13H11NO4/c15-8-11-6-7-12(18-11)9-17-13(16)14-10-4-2-1-3-5-10/h1-8H,9H2,(H,14,16)
• InChI Key： HACKHUKWNRZWQJ-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC=C1COC(NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 245.06880783Da
• Monoisotopic Mass: 245.06880783Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 68.5Ų